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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2,4-dimethylpyridine, a substituted pyridine derivative, is a heterocyclic organic
compound of significant interest in medicinal chemistry and organic synthesis.[1][2] Its
structural arrangement, featuring a pyridine core with bromine and methyl functional groups,
makes it a versatile building block for the synthesis of more complex molecules. The strategic
placement of the bromine atom allows for a variety of cross-coupling reactions, enabling the
introduction of diverse molecular fragments. This capability is particularly valuable in the field of
drug discovery, where it serves as a key pharmaceutical intermediate.[1][2] A thorough
understanding of its physical properties is paramount for its effective use in laboratory
synthesis, process development, and quality control. This guide provides a comprehensive
overview of the core physical and spectroscopic properties of 3-Bromo-2,4-dimethylpyridine,
supplemented with detailed experimental protocols and safety guidelines.
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Core Physicochemical Properties

The fundamental physical characteristics of 3-Bromo-2,4-dimethylpyridine are summarized in
the table below. These properties are essential for predicting its behavior in various solvents
and reaction conditions, as well as for its proper handling and storage.

Property Value Source
Molecular Formula C7HsBrN [3114]
Molecular Weight 186.05 g/mol [31[4]
CAS Number 27063-93-0 [1103114]
Appearance Colorless oil [1]
Boiling Point 28-29 °C @ 40 Torr [2]
Density (Predicted) 1.415 + 0.06 g/cm?3 [2]

Spectroscopic Profile

Spectroscopic data is critical for the structural confirmation and purity assessment of 3-Bromo-
2,4-dimethylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy provides detailed information about the hydrogen atoms in the molecule.
The spectrum of 3-Bromo-2,4-dimethylpyridine exhibits distinct signals for the aromatic
protons and the methyl groups.

« 'H NMR (400 MHz, CDCls): & 8.18 (d, J = 5.0 Hz, 1H, pyH), 6.91 (d, J = 5.0 Hz, 1H, pyH),
2.61 (s, 3H, CHs), 2.33 (s, 3H, CH3)[1]

The downfield signals at 8.18 and 6.91 ppm are characteristic of the protons on the pyridine
ring, with their splitting pattern indicating their coupling. The singlets at 2.61 and 2.33 ppm
correspond to the two methyl groups.

Mass Spectrometry (MS)
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High-Resolution Mass Spectrometry (HRMS) is used to determine the precise mass of the
molecule, confirming its elemental composition.

e HRMS (ESI+): m/z calculated for C7HsBrN [M+H]* 185.9913, found 185.9918.[1]

The observed mass is in close agreement with the calculated mass, confirming the molecular
formula. The isotopic pattern for bromine (approximately 1:1 ratio of 7°Br and 8!Br) would also
be a key feature in the mass spectrum.

Infrared (IR) Spectroscopy

The IR spectrum would show characteristic absorption bands for the C-H stretching of the
aromatic ring and methyl groups, as well as C=C and C=N stretching vibrations within the
pyridine ring. Key reported peaks include 2995, 2958, 2922, 1585, 1437, 1389, 1123, and 1024
cm~1[1]

Experimental Protocols
Synthesis of 3-Bromo-2,4-dimethylpyridine

The following protocol is based on a documented synthesis from 2,4-dimethylpyridine.[1][3]

Objective: To synthesize 3-Bromo-2,4-dimethylpyridine via electrophilic bromination of 2,4-
dimethylpyridine.

Materials:

2,4-dimethylpyridine

e Bromine

e Fuming Sulfuric Acid (20% SO3)
e Crushed Ice

e Sodium Carbonate (NazCOs)

o Ethyl Acetate (EtOAC)
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e Sodium Sulfate (NazSOa)
e Hexane
Procedure:

 In areaction vessel equipped with a reflux condenser and under stirring, dissolve 2,4-
dimethylpyridine (5.39 mL, 46.7 mmol) in fuming sulfuric acid (50 mL) at 0 °C.

e Heat the reaction mixture to 165 °C in an oil bath.

e Slowly add bromine (4.30 mL, 83.4 mmol) in 0.5 mL portions over a period of 5 hours.
o Continue stirring at 155-175 °C for 20 hours.

 After the reaction is complete, cool the solution to room temperature.

e Pour the reaction mixture onto crushed ice (200 g) and stir for 1 hour.

o Carefully neutralize the resulting orange solution with solid NazCOs.

e Dilute with water and extract with EtOAc (2 x 250 mL).

o Combine the organic layers, dry with Na2SOa, and concentrate in a vacuum.

» Purify the crude product by automated fast column chromatography (e.g., Biotage KP-Sil™
SNAP 340g column, 0-15% EtOAc/hexane) to yield 3-Bromo-2,4-dimethylpyridine as a
colorless oil.[1]
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Preparation

Dissolve 2,4-dimethylpyridine
in fuming H2S04 at 0 °C

Reaction

Heat to 165 °C

:

Add Bromine over 5h

:

Stir at 155-175 °C for 20h

Woikup

Cool to RT

:

Pour onto ice

:

Neutralize with Na2COs3

:

Extract with EtOAc

:

Dry (Na2S0s4) & Concentrate

Purification

Column Chromatography
(EtOAc/Hexane)
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NMR Analysi S Analysis
Dissolve in CDCls Dilute in MeOH/ACN
Acquire 1H & 13C Spectra Acquire HRMS (ESI+)
Process Data Analyze Spectrum

Click to download full resolution via product page
General Analytical Workflow for Compound Characterization.

Handling, Safety, and Storage

While a specific Safety Data Sheet (SDS) for 3-Bromo-2,4-dimethylpyridine was not available
in the search results, precautions for similar bromo-methyl-pyridines should be followed. These
compounds are often classified as irritants and may be harmful if swallowed or inhaled. [5][6][7]

o Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume
hood. Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat. [6]* Handling: Avoid contact with skin, eyes, and clothing. [8]Keep away from heat,
sparks, and open flames. [6]* Storage: Store in a tightly closed container in a cool, dry, and
well-ventilated area. [8]* Disposal: Dispose of waste in accordance with local, state, and
federal regulations. [6] It is imperative to consult the specific SDS provided by the supplier
before handling this compound.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1283208/docs?utm_src=pdf-body-img#physical-properties-of-3-bromo-2-4-dimethylpyridine
https://www.benchchem.com/product/b1283208/docs?utm_src=pdf-body#physical-properties-of-3-bromo-2-4-dimethylpyridine
https://www.fishersci.com/store/msds?partNumber=AC436860050&productDescription=3-BROMO-2-METHYLPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pdf.benchchem.com/185/Essential_Safety_and_Operational_Guide_for_Handling_3_Bromo_2_methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://pdf.benchchem.com/185/Essential_Safety_and_Operational_Guide_for_Handling_3_Bromo_2_methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://pdf.benchchem.com/185/Essential_Safety_and_Operational_Guide_for_Handling_3_Bromo_2_methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://pdf.benchchem.com/185/Essential_Safety_and_Operational_Guide_for_Handling_3_Bromo_2_methylpyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

3-Bromo-2,4-dimethylpyridine is a valuable heterocyclic intermediate with well-defined
physical and spectroscopic properties. Its characterization through NMR and mass
spectrometry is straightforward, confirming its structure and purity. The provided synthesis
protocol offers a reliable method for its preparation, enabling its use in further research and
development. Adherence to strict safety protocols is essential when handling this and related
chemical compounds. This guide serves as a foundational resource for scientists and
researchers, facilitating the effective and safe utilization of 3-Bromo-2,4-dimethylpyridine in
their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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